Cas no 2227704-79-0 ((3S)-4,4-diethoxy-3-hydroxybutanoic acid)

• Product Name: (3S)-4,4-diethoxy-3-hydroxybutanoic acid
• CAS No: 2227704-79-0
• MF: C₈H₁₆O₅
• MW: 192.209643363953
• CID: 6330358
• PubChem ID: 165635585
• Update Time: 2025-06-10

(3S)-4,4-diethoxy-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-4,4-diethoxy-3-hydroxybutanoic acid
• 2227704-79-0
• EN300-1999459

• Inchi： 1S/C8H16O5/c1-3-12-8(13-4-2)6(9)5-7(10)11/h6,8-9H,3-5H2,1-2H3,(H,10,11)/t6-/m0/s1
• InChI Key： ZBFSILPPSSZDBM-LURJTMIESA-N
• SMILES： O(CC)C([C@H](CC(=O)O)O)OCC

Computed Properties

• Exact Mass: 192.09977361g/mol
• Monoisotopic Mass: 192.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 76Ų

Additional information on (3S)-4,4-diethoxy-3-hydroxybutanoic acid

Introduction to (3S)-4,4-diethoxy-3-hydroxybutanoic acid (CAS No. 2227704-79-0)

(3S)-4,4-diethoxy-3-hydroxybutanoic acid (CAS No. 2227704-79-0) is a chiral organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, including a chiral center at the third carbon position and the presence of diethoxy and hydroxy functional groups. These properties make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The chirality of (3S)-4,4-diethoxy-3-hydroxybutanoic acid is particularly important, as it can significantly influence the biological activity and pharmacological properties of the final products derived from it. Chiral compounds are essential in drug development due to their ability to interact selectively with specific biological targets, leading to enhanced efficacy and reduced side effects.

Recent research has highlighted the potential applications of (3S)-4,4-diethoxy-3-hydroxybutanoic acid in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The diethoxy and hydroxy groups in this compound can be strategically modified to create prodrugs with improved pharmacokinetic properties, such as enhanced solubility, stability, and bioavailability. This makes (3S)-4,4-diethoxy-3-hydroxybutanoic acid a promising candidate for the development of novel therapeutic agents.

In addition to its role in prodrug synthesis, (3S)-4,4-diethoxy-3-hydroxybutanoic acid has been explored for its potential in drug delivery systems. The hydrophilic nature of the hydroxy group and the lipophilic character of the diethoxy groups make it an ideal candidate for designing delivery systems that can enhance the targeted delivery of drugs to specific tissues or organs. This can lead to more effective treatments with fewer side effects.

The synthesis of (3S)-4,4-diethoxy-3-hydroxybutanoic acid typically involves several steps, including asymmetric synthesis to ensure the correct configuration at the chiral center. One common approach is the use of enzymatic catalysis, which provides high enantioselectivity and yields. Enzymes such as lipases and esterases have been successfully employed to achieve this goal. Another method involves chemical catalysis using chiral auxiliaries or ligands to control the stereochemistry during synthesis.

The stability and reactivity of (3S)-4,4-diethoxy-3-hydroxybutanoic acid are also important considerations in its application. The compound is generally stable under standard laboratory conditions but may require careful handling during certain synthetic transformations to prevent degradation or unwanted side reactions. Researchers have reported that mild reaction conditions and appropriate protective group strategies can help maintain the integrity of the compound throughout various synthetic processes.

In terms of biological activity, preliminary studies have shown that derivatives of (3S)-4,4-diethoxy-3-hydroxybutanoic acid exhibit promising pharmacological properties. For instance, some derivatives have demonstrated potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Others have shown potential as antioxidants, capable of scavenging free radicals and protecting cells from oxidative damage.

The potential applications of (3S)-4,4-diethoxy-3-hydroxybutanoic acid extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. In agrochemicals, derivatives of this compound could be used to develop new pesticides or plant growth regulators with improved efficacy and reduced environmental impact. In materials science, the unique properties of this compound could be leveraged to create novel polymers or coatings with enhanced performance characteristics.

To further advance the understanding and application of (3S)-4,4-diethoxy-3-hydroxybutanoic acid, ongoing research is focused on optimizing synthetic routes, exploring new derivatives with enhanced properties, and investigating their biological activities in more detail. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully realize the potential of this versatile compound.

In conclusion, (3S)-4,4-diethoxy-3-hydroxybutanoic acid (CAS No. 2227704-79-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and chiral nature make it an invaluable intermediate in synthetic chemistry and a promising candidate for developing novel therapeutic agents and advanced materials.